Cas no 1935577-90-4 (3-(2,2-Dimethylcyclopropyl)-3-oxopropanal)

3-(2,2-Dimethylcyclopropyl)-3-oxopropanal is a specialized organic compound featuring a cyclopropyl ring with two methyl substituents and a β-ketoaldehyde functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of more complex molecules. The presence of both carbonyl and aldehyde groups allows for versatile reactivity, enabling applications in cyclization, condensation, and nucleophilic addition reactions. Its rigid cyclopropyl moiety may also impart steric and electronic effects that influence reaction pathways. The compound is typically used in controlled environments due to its reactive nature, making it suitable for advanced pharmaceutical or agrochemical synthesis where precise functional group manipulation is required.

3-(2,2-Dimethylcyclopropyl)-3-oxopropanal structure

1935577-90-4 structure

Product Name:3-(2,2-Dimethylcyclopropyl)-3-oxopropanal

CAS No:1935577-90-4

MF:C₈H₁₂O₂

MW:140.179682731628

CID:5698879

PubChem ID:130896568

Update Time:2025-10-29

3-(2,2-Dimethylcyclopropyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

- Cyclopropanepropanal, 2,2-dimethyl-β-oxo-
- 1935577-90-4
- 3-(2,2-Dimethylcyclopropyl)-3-oxopropanal
- EN300-1127563
- Inchi： 1S/C8H12O2/c1-8(2)5-6(8)7(10)3-4-9/h4,6H,3,5H2,1-2H3
- InChI Key： FGOCOSBFTFOEAH-UHFFFAOYSA-N
- SMILES： O=C(CC=O)C1CC1(C)C

Computed Properties

Exact Mass: 140.083729621g/mol
Monoisotopic Mass: 140.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 34.1Å²

Experimental Properties

Density: 1.025±0.06 g/cm3(Predicted)
Boiling Point: 188.9±23.0 °C(Predicted)
pka: 5.86±0.40(Predicted)

3-(2,2-Dimethylcyclopropyl)-3-oxopropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1127563-0.05g	3-(2,2-dimethylcyclopropyl)-3-oxopropanal	1935577-90-4	95%	0.05g	$707.0	2023-10-26
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Enamine	EN300-1127563-0.5g	3-(2,2-dimethylcyclopropyl)-3-oxopropanal	1935577-90-4	95%	0.5g	$809.0	2023-10-26
Enamine	EN300-1127563-1.0g	3-(2,2-dimethylcyclopropyl)-3-oxopropanal	1935577-90-4		1g	$1086.0	2023-05-26
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Enamine	EN300-1127563-1g	3-(2,2-dimethylcyclopropyl)-3-oxopropanal	1935577-90-4	95%	1g	$842.0	2023-10-26
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